3-Iodo-1H-indazole-6-carbaldehyde

• IUPAC Name: 3-iodo-2H-indazole-6-carbaldehyde
• InChI: InChI=1S/C8H5IN2O/c9-8-6-2-1-5(4-12)3-7(6)10-11-8/h1-4H,(H,10,11)
• InChI Key: LNFYGHSDBUEHAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(NN=C2C=C1C=O)I
• Molecular Formula: C8H5IN2O
• DSSTOX Substance ID: DTXSID701295300
• Molecular Weight: 272.04 g/mol
• CAS RN: 944904-42-1

Description

3-Iodo-1H-indazole-6-carbaldehyde is a chemical compound with the molecular formula C8H5IN2O. It is a derivative of indazole, which is a heterocyclic aromatic organic compound.

Synthesis Analysis

The synthesis of 1H- and 2H-indazoles, which includes this compound, has been a subject of research in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C8H5IN2O. Its molecular weight is 272.05.

Chemical Reactions Analysis

The chemical reactions involving 1H- and 2H-indazoles have been studied extensively. These reactions include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Physical And Chemical Properties Analysis

This compound is a solid compound. It has a molecular weight of 272.05. The compound should be stored at 4°C and protected from light.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Methodology : 1H-Indazole-3-carbaldehyde, related to the target compound, is synthesized through the ring opening of indole in acidic conditions, followed by diazotization with sodium nitrite, then cyclization. This method is noted for its low cost, simple operation, and suitability for industrial production (Gong, 2012).
• Structural and Spectroscopic Analysis : Structural and spectroscopic analyses of 1H-indazole-3-carbaldehyde reveal important intermolecular interactions, such as hydrogen bonds and π-π interactions, contributing to its stability and chemical properties (Morzyk-Ociepa et al., 2021).

Fluorescent Applications

• Fluorescent Dye Development : Research into the synthesis of fluorescent dyes containing a pyrazolylpyrene chromophore, related to indazole derivatives, shows potential for sensing acidic fluorophore environments. These compounds exhibit bright fluorescence in solution and weak fluorescence in the solid state (Wrona-Piotrowicz et al., 2022).

Pharmaceutical and Medicinal Chemistry

• Indazole Derivatives as Kinase Inhibitors : Indazole derivatives, including 1H-indazole-3-carboxaldehydes, are increasingly significant in medicinal chemistry for their role as kinase inhibitors. Efficient general access to these compounds is achieved through the nitrosation of indoles in slightly acidic environments (Chevalier et al., 2018).

Advanced Material Synthesis

• Functionalized Indazole Synthesis : A novel method for synthesizing highly functionalized indazoles involves regioselective magnesiation at position 3 of iodoindazoles. This process allows for the introduction of a wide range of functional groups, making it a versatile approach for creating diverse indazole-based scaffolds (Lam et al., 2016).

Safety and Hazards

The compound is labeled with the signal word “Warning” and has the hazard statement H302. Precautionary statements include P264, P270, P330, and P501. The compound is harmful and care should be taken to avoid exposure.

Mechanism of Action

Target of Action

Indazole-containing heterocyclic compounds, which include 3-iodo-1h-indazole-6-carbaldehyde, have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents . They can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .

Mode of Action

It is known that indazole derivatives interact with their targets, leading to changes that result in their medicinal effects .

Biochemical Pathways

Indazole derivatives are known to influence a variety of biochemical pathways, contributing to their wide range of medicinal applications .

Result of Action

The wide range of medicinal applications of indazole derivatives suggests that they have significant effects at the molecular and cellular level .